3-(2-((2-chloro-6-fluorobenzyl)thio)-4-oxoquinazolin-3(4H)-yl)-N-(3,4-dimethoxyphenethyl)propanamide
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Description
3-(2-((2-chloro-6-fluorobenzyl)thio)-4-oxoquinazolin-3(4H)-yl)-N-(3,4-dimethoxyphenethyl)propanamide is a useful research compound. Its molecular formula is C28H27ClFN3O4S and its molecular weight is 556.05. The purity is usually 95%.
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Scientific Research Applications
Antitumor Activity and Molecular Docking Studies
A novel series of 3-benzyl-substituted-4(3H)-quinazolinones, related to the queried compound, demonstrated significant in vitro antitumor activity. These compounds were nearly 1.5–3.0-fold more potent compared with the positive control 5-FU. Compounds showed selective activities toward CNS, renal, breast cancer cell lines, and leukemia cell lines. Molecular docking studies revealed similar binding modes to known inhibitors, suggesting mechanisms through inhibition of specific kinases like EGFR-TK and B-RAF kinase (Ibrahim A. Al-Suwaidan et al., 2016).
Interaction with Human Serum Albumin
Research on fluorine substituted dihydroquinazoline derivatives, closely related to the chemical , indicated strong binding to Human Serum Albumin (HSA), causing significant conformation and secondary structure changes. This interaction was facilitated by hydrophobic forces, highlighting the potential for these compounds in drug delivery systems by modulating drug-HSA interactions (Yi Wang et al., 2016).
Antimicrobial and Anticancer Evaluations
Synthesis and evaluation of thiazolidin-4-ones clubbed with quinazolinone, which share structural similarities with the compound , showed significant antimicrobial and anticancer potentials. These compounds were tested against a variety of bacterial and fungal strains, as well as human colon cancer cell lines, demonstrating potent activities that were more effective than standard treatments in some cases (A. Deep et al., 2013).
Synthesis and Evaluation as Anti-inflammatory and Analgesic Agents
Some novel 3-(4-chlorophenyl or 4-fluorophenyl)-6-iodo-4-oxo-3,4-dihydroquinazoline derivatives, analogous to the chemical of interest, were synthesized and screened for potential anti-inflammatory and analgesic activity, showcasing the versatility of quinazolinone derivatives in therapeutic applications (A. A. Farag et al., 2012).
Antimycobacterial Activity of Synthesized Compounds
Research on fluorinated benzothiazolo imidazole compounds, which are structurally related, demonstrated promising antimicrobial activity. These findings underscore the potential for derivatives of the compound to serve as bases for developing new antimycobacterial agents (B. Sathe et al., 2011).
Properties
IUPAC Name |
3-[2-[(2-chloro-6-fluorophenyl)methylsulfanyl]-4-oxoquinazolin-3-yl]-N-[2-(3,4-dimethoxyphenyl)ethyl]propanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H27ClFN3O4S/c1-36-24-11-10-18(16-25(24)37-2)12-14-31-26(34)13-15-33-27(35)19-6-3-4-9-23(19)32-28(33)38-17-20-21(29)7-5-8-22(20)30/h3-11,16H,12-15,17H2,1-2H3,(H,31,34) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UFWHVFUJSPNHKY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CCNC(=O)CCN2C(=O)C3=CC=CC=C3N=C2SCC4=C(C=CC=C4Cl)F)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H27ClFN3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
556.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.